![molecular formula C12H8ClN5O2 B2970887 6-(4-Chlorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide CAS No. 1351828-67-5](/img/structure/B2970887.png)
6-(4-Chlorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a heterocyclic compound with a triazolo-pyrazine core . It is part of the broader class of triazole compounds, which are known for their versatile biological activities .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a triazolo-pyrazine core, which is a nitrogenous heterocyclic moiety . This core is present in a number of drug classes due to its ability to bind with a variety of enzymes and receptors .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the literature, compounds with similar structures are known to undergo a variety of reactions. For example, triazolo-quinoxaline derivatives can be synthesized via aromatic nucleophilic substitution .Scientific Research Applications
Modulators of σ-Receptors
These compounds have been identified as modulators of σ-receptors , which are a set of proteins involved in the regulation of several biological functions including neural signaling and cell proliferation.
Inhibitors of β-Secretase-1 (BACE-1)
They serve as inhibitors of β-secretase-1 (BACE-1) , an enzyme playing a crucial role in the formation of amyloid plaques, which are associated with neurodegenerative diseases like Alzheimer’s.
Cytochrome Cyp8b1 Inhibition
Triazolo[1,5-a]pyrazine derivatives have shown activity as inhibitors of cytochrome Cyp8b1 , an enzyme involved in cholesterol metabolism and bile acid synthesis.
Antiviral Activity
These compounds possess antiviral properties , which could be beneficial in the treatment of various viral infections including herpes and viral hepatitis B.
Cancer Prevention Agents
Triazole derivatives are significant as cancer prevention agents due to their ability to reduce or eliminate free radicals, protecting cells against oxidative damage .
Antibacterial Activity
They have demonstrated a range of antibacterial activities , which is important for drug discovery programs targeting bacterial infections.
Antidiabetic Properties
Some triazolo[4,3-a]pyrazine derivatives are important in the treatment of type II diabetes mellitus, as seen with sitagliptin phosphate .
Anti-Tumor Properties
With potent activity against human tumor cell lines, these compounds have potential applications in cancer therapy .
Future Directions
Future research could focus on elucidating the specific synthesis methods, chemical reactions, mechanism of action, and physical and chemical properties of this compound. Additionally, more research is needed to determine the safety and hazards associated with this compound. Given the biological activity of similar compounds, this compound could also be explored for potential pharmaceutical applications .
properties
IUPAC Name |
6-(4-chlorophenyl)-4-oxo-5H-triazolo[1,5-a]pyrazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClN5O2/c13-7-3-1-6(2-4-7)8-5-18-10(12(20)15-8)9(11(14)19)16-17-18/h1-5H,(H2,14,19)(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGSPZGFJXOOQJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN3C(=C(N=N3)C(=O)N)C(=O)N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Chlorophenyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.